Cas no 2470438-03-8 (N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide)
N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- EN300-26675474
- N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide
- 2470438-03-8
- N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide
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- MDL: MFCD32710619
- Inchi: 1S/C18H26N2O2/c19-13-18(7-9-22-10-8-18)20-17(21)12-14-5-6-15-3-1-2-4-16(15)11-14/h1-4,14H,5-13,19H2,(H,20,21)
- InChI Key: RZXHVZRTSIIWJP-UHFFFAOYSA-N
- SMILES: O1CCC(CN)(CC1)NC(CC1CC2C=CC=CC=2CC1)=O
Computed Properties
- Exact Mass: 302.199428076g/mol
- Monoisotopic Mass: 302.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.4Ų
N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26675474-0.05g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 0.05g |
$268.0 | 2023-09-12 | ||
| Enamine | EN300-26675474-0.1g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 0.1g |
$400.0 | 2023-09-12 | ||
| Enamine | EN300-26675474-0.25g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 0.25g |
$572.0 | 2023-09-12 | ||
| Enamine | EN300-26675474-0.5g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 0.5g |
$902.0 | 2023-09-12 | ||
| Enamine | EN300-26675474-1.0g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 1g |
$1157.0 | 2023-06-03 | ||
| Enamine | EN300-26675474-2.5g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 2.5g |
$2268.0 | 2023-09-12 | ||
| Enamine | EN300-26675474-5.0g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 5g |
$3355.0 | 2023-06-03 | ||
| Enamine | EN300-26675474-10.0g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 10g |
$4974.0 | 2023-06-03 | ||
| Enamine | EN300-26675474-1g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 1g |
$1157.0 | 2023-09-12 | ||
| Enamine | EN300-26675474-5g |
N-[4-(aminomethyl)oxan-4-yl]-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide |
2470438-03-8 | 5g |
$3355.0 | 2023-09-12 |
N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide
N-4-(Aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide (CAS No. 2470438-03-8): An Overview of a Promising Compound in Medicinal Chemistry
N-4-(Aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide (CAS No. 2470438-03-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amides and features a complex molecular structure that includes a tetrahydronaphthalene moiety and an oxane ring. The combination of these structural elements provides a foundation for exploring its biological activities and potential drug development.
The chemical structure of N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide is characterized by a central amide bond that links the tetrahydronaphthalene and oxane moieties. The tetrahydronaphthalene ring is known for its aromatic and lipophilic properties, which can influence the compound's ability to cross cell membranes and interact with various biological targets. The oxane ring, on the other hand, adds structural rigidity and can enhance the compound's stability and bioavailability.
Recent studies have focused on the pharmacological properties of N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another promising application of N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide is in the field of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it may be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.
In terms of drug development, N-4-(aminomethyl)oxan-4-yl-2-(1,2,3,4-tetrahydronaphthalen-2-yl)acetamide has shown promise in preclinical trials. Researchers are currently exploring various formulations to optimize its delivery and efficacy. For example, nanoparticle-based delivery systems have been proposed to enhance its targeting to specific tissues and reduce systemic side effects.
The structural versatility of N-4-(aminomethyl)oxan-4-yl)-2-(1,2,3,4-tetrahydronaphthalen)-2-y)-acetamide also allows for further chemical modifications to fine-tune its properties. For instance, substituting different functional groups on the tetrahydronaphthalene or oxane rings can alter its binding affinity to specific receptors or enzymes. This flexibility opens up numerous possibilities for developing derivatives with enhanced therapeutic profiles.
In conclusion, N-4-(aminomethyl)oxan)-4-y)-l)-2)-(1,-,-,-tetrahydronaphthalen)-y)-l)-acetamide (CAS No. 2470438--0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely to play a significant role in advancing the treatment of various diseases.
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